Cas no 145980-61-6 (Benzene, 1-(difluoromethoxy)-3-methyl-2-nitro-)

• Product Name: Benzene, 1-(difluoromethoxy)-3-methyl-2-nitro-
• CAS No: 145980-61-6
• MF: C₈H₇F₂NO₃
• MW: 203.142889261246
• CID: 3761911
• PubChem ID: 18981625
• Update Time: 2025-04-22

Benzene, 1-(difluoromethoxy)-3-methyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(difluoromethoxy)-3-methyl-2-nitro-
• 3-(Difluoromethoxy)-2-nitrotoluene
• 3-difluoromethoxy-2-nitrotoluene
• 2-(difluoromethoxy)-6-methylnitrobenzene
• 2-(Difluoromethoxy)-6-methyl-nitrobenzene
• SCHEMBL8762935
• 145980-61-6

• Inchi： 1S/C8H7F2NO3/c1-5-3-2-4-6(14-8(9)10)7(5)11(12)13/h2-4,8H,1H3
• InChI Key： NIOLWKUMIGOYQI-UHFFFAOYSA-N
• SMILES： C1(OC(F)F)=CC=CC(C)=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 203.03939941Da
• Monoisotopic Mass: 203.03939941Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.1Ų